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Compound of Interest

Compound Name: 2-Fluoro-5-formylbenzoic acid

Cat. No.: B1320512 Get Quote

Technical Guide: 2-Fluoro-5-formylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for 2-Fluoro-5-formylbenzoic acid, a

versatile building block in medicinal chemistry and organic synthesis. Its utility is rooted in its

trifunctional nature, incorporating a fluorinated aromatic ring, a reactive aldehyde group, and a

carboxylic acid. This combination allows for selective reactivity and imparts unique properties to

synthesized molecules.

Physicochemical Properties
The fundamental molecular properties of 2-Fluoro-5-formylbenzoic acid are summarized

below. These data are critical for reaction stoichiometry, analytical characterization, and

molecular modeling.
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Identifier Value Citations

Molecular Formula C₈H₅FO₃ [1][2][3][4]

Molecular Weight 168.12 g/mol [1][2][4]

IUPAC Name 2-fluoro-5-formylbenzoic acid [1]

CAS Number 550363-85-4 [1][4]

Canonical SMILES
C1=CC(=C(C=C1C=O)C(=O)O

)F
[1][4]

InChI Key
XZUFXXPSLGVLFC-

UHFFFAOYSA-N
[1]

Chemical Structure and Reactivity
The unique arrangement of the fluoro, formyl, and carboxyl groups on the benzene ring

dictates the compound's chemical behavior. The fluorine atom, being strongly electron-

withdrawing, influences the acidity of the carboxylic acid group.[5] The aldehyde and carboxylic

acid moieties serve as handles for a wide range of chemical transformations.

The aldehyde group can be oxidized to form a second carboxylic acid, reduced to a

hydroxymethyl group, or undergo condensation reactions to form Schiff bases or imines.[5][6]

The carboxylic acid can be converted into esters, amides, and other acyl derivatives.[5] This

versatility makes 2-Fluoro-5-formylbenzoic acid a valuable intermediate for creating complex

molecules and exploring structure-activity relationships (SAR) in drug discovery.[6]

Logical Relationship of Functional Groups
The interplay between the functional groups is key to the synthetic utility of this molecule. The

diagram below illustrates the logical hierarchy and potential transformations stemming from the

core structure.
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Caption: Functional groups of 2-Fluoro-5-formylbenzoic acid and their derivative pathways.

Note on Experimental Protocols and Signaling Pathways: The query for the molecular weight

and formula of 2-Fluoro-5-formylbenzoic acid does not extend to specific experimental

protocols or biological signaling pathways. Such information would be context-dependent,

relating to the synthesis or application of a specific derivative of this compound, which is

beyond the scope of this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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